Cas no 37559-18-5 (3-phenylprop-2-ynyl Acetate)

3-phenylprop-2-ynyl Acetate structure
3-phenylprop-2-ynyl Acetate structure
Product Name:3-phenylprop-2-ynyl Acetate
CAS No:37559-18-5
MF:C11H10O2
MW:174.195903301239
CID:922392
PubChem ID:326641
Update Time:2025-04-19

3-phenylprop-2-ynyl Acetate Chemical and Physical Properties

Names and Identifiers

    • 3-phenylprop-2-ynyl Acetate
    • 1-Phenyl-3-acetoxy-1-propyne
    • 3-acetoxy-1-phenyl-1-propyne
    • 3-phenyl-2-propynyl acetate
    • 3-phenylpropargylacetate
    • AC1L6YT4
    • acetic acid-(3-phenyl-prop-2-ynyl ester)
    • NSC298317
    • NSC-298317
    • DTXSID70315971
    • 37559-18-5
    • Inchi: 1S/C11H10O2/c1-10(12)13-9-5-8-11-6-3-2-4-7-11/h2-4,6-7H,9H2,1H3
    • InChI Key: COAMNQXIYTUGMM-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CC#CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 174.0681
  • Monoisotopic Mass: 174.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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